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Compound of Interest

Compound Name: GW3965 hydrochloride

Cat. No.: B1672460 Get Quote

Technical Support Center: GW3965
Hydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and handling of GW3965 hydrochloride in various solvents. Below

you will find frequently asked questions, troubleshooting advice, and experimental protocols to

ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving GW3965 hydrochloride?

A1: GW3965 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol.[1] It is sparingly soluble in aqueous buffers.[1]

Q2: What is the solubility of GW3965 hydrochloride in common laboratory solvents?

A2: The solubility of GW3965 hydrochloride can vary slightly between batches and suppliers.

However, typical solubilities are approximately 20 mg/mL to over 100 mg/mL in DMSO and

around 2 mg/mL to 20 mM in ethanol.[1][2][3] For aqueous solutions, it is recommended to first

dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.[1] A

solubility of approximately 0.2 mg/mL is reported in a 1:4 solution of DMSO:PBS (pH 7.2).[1][3]

Q3: How should I store the solid GW3965 hydrochloride powder?
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A3: The solid powder should be stored desiccated at -20°C for long-term stability, where it can

be stable for at least four years.[1][2][3]

Q4: How should I store stock solutions of GW3965 hydrochloride?

A4: Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C for up to one year.[2][4] For shorter periods, storage at -20°C for up to one

month is also suggested.[5][6] It is not recommended to store aqueous solutions for more than

one day.[1]

Q5: Is GW3965 hydrochloride stable in aqueous solutions?

A5: GW3965 hydrochloride has limited stability in aqueous solutions. It is recommended to

prepare fresh aqueous solutions for each experiment and not to store them for more than one

day.[1]
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Issue Possible Cause Recommended Solution

Precipitation in cell culture

media

The final concentration of

DMSO is too low to maintain

solubility, or the compound has

low solubility in the aqueous

media.

Increase the final DMSO

concentration in your working

solution (typically up to 0.5% is

tolerated by most cell lines, but

should be optimized). Prepare

the final dilution from a

concentrated DMSO stock

solution just before use.

Inconsistent experimental

results

Degradation of the compound

due to improper storage of

stock solutions (e.g., repeated

freeze-thaw cycles, prolonged

storage at room temperature).

Aliquot stock solutions into

single-use volumes and store

them at -80°C. Avoid repeated

freeze-thaw cycles. Always use

fresh dilutions for your

experiments.

Difficulty dissolving the

compound

The compound may not be

fully soluble at the desired

concentration in the chosen

solvent.

Sonication can aid in

dissolving the compound.[2] If

solubility is still an issue,

consider making a more dilute

stock solution. Using fresh,

anhydrous DMSO is also

recommended as moisture can

reduce solubility.[4]

Compound appears to have

lost activity

The compound may have

degraded over time due to

improper storage.

Discard the old stock solution

and prepare a fresh one from

the solid powder. Ensure

proper storage conditions are

maintained.

Data Summary
Solubility of GW3965 Hydrochloride
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Solvent Concentration Notes

DMSO 15 - 124 mg/mL

Sonication may be required.[2]

Moisture-absorbing DMSO can

reduce solubility.[4]

(approx. 24 - 200 mM)

Ethanol 2 mg/mL - 20 mM
Sonication may be required.[1]

[2][3]

DMF ~20 mg/mL

DMSO:PBS (pH 7.2) (1:4) ~0.2 mg/mL
Prepare by diluting a DMSO

stock solution.[1][3]

Water Insoluble [4]

Storage and Stability of GW3965 Hydrochloride
Form Storage Temperature Duration

Solid Powder Room Temperature
Desiccate for short-term

storage.

-20°C ≥ 4 years[1][3]

In Solvent (e.g., DMSO) -20°C 1 month[5][6]

-80°C 1 year[2]

Aqueous Solution Not Recommended
Use immediately; do not store

for more than one day.[1]

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of GW3965 hydrochloride powder in a

sterile microcentrifuge tube.
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of

DMSO to the calculated mass of the compound).

Dissolution: Vortex the solution until the compound is fully dissolved. If necessary, sonicate

the solution for a few minutes to aid dissolution.[2]

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile cryovials to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C.

Protocol for Preparing a Working Solution in Cell Culture Media

Thawing: Thaw a single aliquot of the concentrated DMSO stock solution at room

temperature.

Dilution: Serially dilute the stock solution in your cell culture medium to the final desired

concentration. Ensure the final concentration of DMSO is compatible with your cell line

(typically ≤ 0.5%).

Usage: Use the freshly prepared working solution immediately in your experiment. Do not

store the diluted aqueous solution.
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Click to download full resolution via product page

Caption: Workflow for the preparation and storage of GW3965 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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